Cas no 1576-45-0 (3-(phenylsulfamoyl)benzoic acid)

• Product Name: 3-(phenylsulfamoyl)benzoic acid
• CAS No: 1576-45-0
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• CID: 1334941
• PubChem ID: 759339
• Update Time: 2025-04-23

3-(phenylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(phenylamino)sulfonyl]-
• 3-(phenylsulfamoyl)benzoic acid
• AKOS000727997
• IFLab2_000118
• IDI1_010410
• Q27288025
• F1113-0238
• TP-201859
• UNII-RA8T70956T
• IDI1_019144
• 3-(Anilinosulfonyl)-benzenecarboxylic Acid (3-ASBA)
• SCHEMBL4063367
• HMS1425D13
• IFLab1_004655
• Oprea1_638184
• SR-01000389113
• Z45619499
• DTXSID301303214
• 3-(anilinosulfonyl)-benzenecarboxylic acid
• SR-01000389113-1
• TP201859
• Benzoic acid, m-(phenylsulfamoyl)-
• Oprea1_684370
• Benzoic acid, 3-((phenylamino)sulfonyl)-
• 3-Phenylsulfamoyl-benzoic acid
• 3-(N-phenylsulfamoyl)benzoic acid
• RA8T70956T
• 3-Asba
• 1576-45-0
• YNRKZIPFWSDERE-UHFFFAOYSA-N

• Inchi： 1S/C13H11NO4S/c15-13(16)10-5-4-8-12(9-10)19(17,18)14-11-6-2-1-3-7-11/h1-9,14H,(H,15,16)
• InChI Key： YNRKZIPFWSDERE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 277.04093
• Monoisotopic Mass: 277.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(phenylsulfamoyl)benzoic acid

Comprehensive Guide to Benzoic acid, 3-[(phenylamino)sulfonyl]- (CAS No. 1576-45-0): Properties, Applications, and Market Insights

Benzoic acid, 3-[(phenylamino)sulfonyl]- (CAS No. 1576-45-0) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This sulfonamide derivative of benzoic acid is known for its unique chemical properties and versatile applications. With the increasing demand for sulfonamide compounds in various sectors, understanding this compound's characteristics and uses is essential for researchers and industry professionals.

The molecular structure of Benzoic acid, 3-[(phenylamino)sulfonyl]- features a benzoic acid core with a sulfonyl group linked to a phenylamino moiety. This configuration imparts distinct reactivity and functionality, making it valuable in synthetic chemistry. The compound's CAS No. 1576-45-0 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the most searched questions about this compound is its solubility and stability. Benzoic acid, 3-[(phenylamino)sulfonyl]- exhibits moderate solubility in organic solvents like ethanol and acetone but is less soluble in water. Its stability under various pH conditions makes it suitable for applications in controlled environments. Researchers often explore its potential as an intermediate in the synthesis of more complex sulfonamide-based pharmaceuticals.

In the pharmaceutical industry, Benzoic acid, 3-[(phenylamino)sulfonyl]- is investigated for its role in drug development. Sulfonamides are well-known for their antibacterial properties, and this compound's derivatives could contribute to novel therapeutic agents. Recent studies highlight its potential in targeting specific enzymes, aligning with the growing interest in precision medicine and enzyme inhibitors.

Beyond pharmaceuticals, this compound finds applications in agrochemicals and material science. Its sulfonamide group can act as a ligand in catalytic systems, making it relevant in green chemistry initiatives. The agrochemical sector explores its use in developing sustainable crop protection agents, addressing the global demand for eco-friendly solutions.

The market for Benzoic acid, 3-[(phenylamino)sulfonyl]- is influenced by trends in pharmaceutical R&D and agrochemical innovation. With increasing investments in drug discovery and sustainable agriculture, the demand for specialized intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet industry needs while maintaining high purity standards.

Environmental and safety considerations are also critical when handling Benzoic acid, 3-[(phenylamino)sulfonyl]-. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is essential for its commercial distribution.

In summary, Benzoic acid, 3-[(phenylamino)sulfonyl]- (CAS No. 1576-45-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable intermediate for researchers exploring sulfonamide chemistry and drug development. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing scientific and industrial applications.